3-Cyclopropoxy-5-ethyl-N-methylaniline

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-ethyl-N-methylaniline
• InChI: InChI=1S/C12H17NO/c1-3-9-6-10(13-2)8-12(7-9)14-11-4-5-11/h6-8,11,13H,3-5H2,1-2H3
• InChI Key: TUVRBECDFRNTSU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC(=C1)OC2CC2)NC

Description

3-Cyclopropoxy-5-ethyl-N-methylaniline is a substituted aniline derivative featuring a cyclopropoxy group at the 3-position, an ethyl group at the 5-position, and an N-methylamine moiety. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural attributes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-ethyl-N-methylaniline typically involves the following steps:

Formation of the Cyclopropoxy Group: This can be achieved through the reaction of an appropriate cyclopropyl halide with a suitable nucleophile.

Introduction of the Ethyl Group: The ethyl group can be introduced via alkylation reactions using ethyl halides.

Formation of the Methylaniline Moiety: This involves the reaction of aniline with methylating agents such as methyl iodide or dimethyl sulfate.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-5-ethyl-N-methylaniline may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This includes the use of efficient catalysts, controlled temperatures, and pressure conditions to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-ethyl-N-methylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the aniline moiety.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl halides in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding nitro or nitroso compounds.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted aniline derivatives.

Scientific Research Applications

3-Cyclopropoxy-5-ethyl-N-methylaniline has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of dyes, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-ethyl-N-methylaniline involves its interaction with specific molecular targets and pathways. The compound can act as a nucleophile or electrophile in various chemical reactions, depending on the reaction conditions. Its unique structure allows it to participate in diverse chemical transformations, making it a valuable compound in synthetic chemistry.

Comparison with Similar Compounds

Research Implications

• Drug Design : The ethyl group in 3-Cyclopropoxy-5-ethyl-N-methylaniline may improve membrane permeability compared to the fluoro analog, making it a candidate for central nervous system targets.
• Impurity Control : Analogs in highlight the need for stringent chromatographic methods to separate structurally similar impurities, such as de-ethylated byproducts or cyclopropane ring-opened derivatives .